![molecular formula C26H23Cl2N3O4 B401703 2,4-Dichloro-benzoic acid 2-{[4-(2,2-dimethyl-propionylamino)-benzoyl]-hydrazonomethyl}-phenyl ester](/img/structure/B401703.png)
2,4-Dichloro-benzoic acid 2-{[4-(2,2-dimethyl-propionylamino)-benzoyl]-hydrazonomethyl}-phenyl ester
Overview
Description
2,4-dichlorobenzoic acid [2-[[[[4-[(2,2-dimethyl-1-oxopropyl)amino]phenyl]-oxomethyl]hydrazinylidene]methyl]phenyl] ester is a carbonyl compound.
Scientific Research Applications
Base-Catalysed Hydrolysis
The base-catalysed hydrolysis of phenyl esters, including derivatives similar to 2,4-Dichloro-benzoic acid esters, has been studied extensively. Bauerová and Ludwig (2000) researched the kinetics of base-catalysed hydrolysis of model phenyl esters, which can be applicable in understanding the behavior of similar compounds in chemical reactions (Bauerová & Ludwig, 2000).
Polymerization Characteristics
Yokoyama et al. (2005) investigated the polymerization characteristics of benzoic acid dimer phenyl esters, focusing on the selectivity between polymerization and cyclization. This research is relevant for understanding the polymerization potential of similar compounds, such as 2,4-Dichloro-benzoic acid esters (Yokoyama et al., 2005).
Synthesis and Biological Evaluation
Parveen and Kumar (2020) synthesized new hydrazone derivatives from 2,4-Dichloro-benzoic acid and evaluated their antibacterial and anthelmintic activities. Their research provides insights into the potential biomedical applications of derivatives of 2,4-Dichloro-benzoic acid (Parveen & Kumar, 2020).
Use in Cyclopolymerization
Mayershofer, Nuyken, and Buchmeiser (2006) conducted research on the use of benzoic acid esters in the synthesis of ruthenium-based catalysts for cyclopolymerization. This study highlights the utility of benzoic acid esters in advanced polymer synthesis techniques (Mayershofer et al., 2006).
properties
Molecular Formula |
C26H23Cl2N3O4 |
|---|---|
Molecular Weight |
512.4g/mol |
IUPAC Name |
[2-[(E)-[[4-(2,2-dimethylpropanoylamino)benzoyl]hydrazinylidene]methyl]phenyl] 2,4-dichlorobenzoate |
InChI |
InChI=1S/C26H23Cl2N3O4/c1-26(2,3)25(34)30-19-11-8-16(9-12-19)23(32)31-29-15-17-6-4-5-7-22(17)35-24(33)20-13-10-18(27)14-21(20)28/h4-15H,1-3H3,(H,30,34)(H,31,32)/b29-15+ |
InChI Key |
VMRMXLSQHMRHLT-WKULSOCRSA-N |
Isomeric SMILES |
CC(C)(C)C(=O)NC1=CC=C(C=C1)C(=O)N/N=C/C2=CC=CC=C2OC(=O)C3=C(C=C(C=C3)Cl)Cl |
SMILES |
CC(C)(C)C(=O)NC1=CC=C(C=C1)C(=O)NN=CC2=CC=CC=C2OC(=O)C3=C(C=C(C=C3)Cl)Cl |
Canonical SMILES |
CC(C)(C)C(=O)NC1=CC=C(C=C1)C(=O)NN=CC2=CC=CC=C2OC(=O)C3=C(C=C(C=C3)Cl)Cl |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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